Cas no 941874-97-1 (N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}thiophene-2-carboxamide)

• Product Name: N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}thiophene-2-carboxamide
• CAS No: 941874-97-1
• MF: C₁₃H₉F₂N₅OS
• MW: 321.305267095566
• CID: 6209781
• PubChem ID: 18565774
• Update Time: 2025-08-04

N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}thiophene-2-carboxamide
• F2070-1251
• AKOS024625688
• 941874-97-1
• N-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]thiophene-2-carboxamide
• N-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)thiophene-2-carboxamide
• N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}thiophene-2-carboxamide

• Inchi： 1S/C13H9F2N5OS/c14-9-4-3-8(6-10(9)15)20-12(17-18-19-20)7-16-13(21)11-2-1-5-22-11/h1-6H,7H2,(H,16,21)
• InChI Key： TWMUDUZLHQQWNC-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(NCC1=NN=NN1C1C=CC(=C(C=1)F)F)=O

Computed Properties

• Exact Mass: 321.04958743g/mol
• Monoisotopic Mass: 321.04958743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 101Ų

Additional information on N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}thiophene-2-carboxamide

N-{1-(3,4-Difluorophenyl)-1H-1,2,3,4-Tetrazol-5-ylmethyl}Thiophene-2-Carboxamide: A Comprehensive Overview

N-{1-(3,4-Difluorophenyl)-1H-1,2,3,4-Tetrazol-5-ylmethyl}Thiophene-2-Carboxamide is a complex organic compound with the CAS Registry Number 941874-97-1. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural properties and potential applications in drug design and advanced materials. The molecule consists of a thiophene ring fused with a carboxamide group and a tetrazole moiety substituted with a difluorophenyl group, making it a versatile platform for further chemical modifications.

The synthesis of N-{1-(3,4-Difluorophenyl)-1H-1,2,3,4-Tetrazol-5-ylmethyl}Thiophene-2-Carboxamide involves multi-step reactions that highlight the importance of functional group compatibility and reactivity. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity while maintaining the integrity of the tetrazole ring and the thiophene unit. Researchers have employed various coupling agents and catalytic systems to facilitate the formation of the amide bond between the thiophene carboxylic acid and the tetrazole derivative.

One of the most intriguing aspects of this compound is its electronic properties. The presence of electron-withdrawing groups such as the tetrazole ring and difluorophenyl substituent significantly influences the molecule's reactivity and stability. These properties make it an attractive candidate for applications in organic electronics, particularly in the development of semiconducting materials for thin-film transistors (TFTs) and organic light-emitting diodes (OLEDs). Recent experiments have demonstrated that incorporating this compound into polymer blends can improve charge transport characteristics without compromising mechanical stability.

Moreover, N-{1-(3,4-Difluorophenyl)-1H-1,2,3,4-Tetrazol-5-ylmethyl}Thiophene-2-Carboxamide has shown promise in medicinal chemistry as a potential lead compound for drug discovery. Its ability to act as a bioisostere for other nitrogen-containing heterocycles has been explored in various pharmacological models. For instance, studies have indicated that this compound exhibits moderate inhibitory activity against certain kinases involved in cancer cell proliferation. Further research is currently underway to evaluate its selectivity profile and pharmacokinetic properties.

In terms of structural analysis, computational chemistry tools such as density functional theory (DFT) have been employed to investigate the molecular geometry and electronic distribution of this compound. These studies have revealed that the tetrazole ring adopts a planar conformation due to aromaticity, which enhances conjugation with the thiophene moiety. This extended conjugation not only stabilizes the molecule but also contributes to its unique optical properties.

Another area where this compound has made an impact is in supramolecular chemistry. The ability of N-{1-(3,4-Difluorophenyl)-1H-1,2,3,4-Tetrazol-5-ylmethyl}Thiophene-2-Carboxamide to form hydrogen bonds and π–π interactions has been exploited in designing self-assembled monolayers (SAMs) for biosensor applications. These SAMs exhibit high sensitivity towards specific analytes due to their well-defined surface topography and chemical functionality.

Looking ahead, researchers are exploring ways to further functionalize this compound by introducing additional substituents or modifying its core structure. Such modifications could potentially expand its utility in areas such as catalysis, energy storage devices (e.g., supercapacitors), and advanced coatings with tailored mechanical properties.

In conclusion, N-{1-(3,4-Difluorophenyl)-1H-1,2,3,4-Tetrazol-5-ylmethyl}Thiophene-2-Carboxamide stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique combination of structural features and electronic properties positions it as a valuable tool for both fundamental research and industrial innovation.